3-(2-Nitrophenoxy)benzonitrile
Cat. No. B8651135
M. Wt: 240.21 g/mol
InChI Key: QYSXJBNDVXPLLG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07727982B2
Procedure details
A solution of 3-(2-nitrophenoxy)benzonitrile (1.21 g, 5 mmol, 1.0 equiv) in 30 mL of EtOH was treated with SnCl2.2H2O (3.38 g, 3 equiv) at reflux for 4 h. The volatile was evaporated and the residue was redissolved in EtOAc, washed with saturated aqueous NaHCO3 and 1N NaOH. The organic layer was dried over MgSO4, filtered and evaporated to give 3-(2-aminophenoxy)benzonitrile (1.04 g, 99%). MS found for Cl3H11N2O (M+H)+: 211.
Yield
99%
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:18]=[CH:17][CH:16]=[CH:15][C:5]=1[O:6][C:7]1[CH:8]=[C:9]([CH:12]=[CH:13][CH:14]=1)[C:10]#[N:11])([O-])=O.O.O.Cl[Sn]Cl>CCO>[NH2:1][C:4]1[CH:18]=[CH:17][CH:16]=[CH:15][C:5]=1[O:6][C:7]1[CH:8]=[C:9]([CH:12]=[CH:13][CH:14]=1)[C:10]#[N:11] |f:1.2.3|
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Inputs
Step One
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Name
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|
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Quantity
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1.21 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=C(OC=2C=C(C#N)C=CC2)C=CC=C1
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Name
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Quantity
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3.38 g
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Type
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reactant
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Smiles
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O.O.Cl[Sn]Cl
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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CCO
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 4 h
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Duration
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4 h
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CUSTOM
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Type
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CUSTOM
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Details
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The volatile was evaporated
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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the residue was redissolved in EtOAc
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WASH
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Type
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WASH
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Details
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washed with saturated aqueous NaHCO3 and 1N NaOH
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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NC1=C(OC=2C=C(C#N)C=CC2)C=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.04 g | |
| YIELD: PERCENTYIELD | 99% | |
| YIELD: CALCULATEDPERCENTYIELD | 98.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
